Cas no 2195881-61-7 (4-cyclopropyl-1-(2-methylphenyl)-1H-1,2,3-triazole)

• Product Name: 4-cyclopropyl-1-(2-methylphenyl)-1H-1,2,3-triazole
• CAS No: 2195881-61-7
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 6410233
• PubChem ID: 126856823
• Update Time: 2025-05-24

4-cyclopropyl-1-(2-methylphenyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-1-(2-methylphenyl)-1H-1,2,3-triazole
• 4-cyclopropyl-1-(2-methylphenyl)triazole
• 2195881-61-7
• AKOS032844529
• F6511-9257

• Inchi： 1S/C12H13N3/c1-9-4-2-3-5-12(9)15-8-11(13-14-15)10-6-7-10/h2-5,8,10H,6-7H2,1H3
• InChI Key： ACFGTOSAQGQQCS-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2C)C=C(C2CC2)N=N1

Computed Properties

• Exact Mass: 199.110947427g/mol
• Monoisotopic Mass: 199.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-cyclopropyl-1-(2-methylphenyl)-1H-1,2,3-triazole

Introduction to 4-cyclopropyl-1-(2-methylphenyl)-1H-1,2,3-triazole (CAS No. 2195881-61-7)

4-cyclopropyl-1-(2-methylphenyl)-1H-1,2,3-triazole, identified by its Chemical Abstracts Service (CAS) number 2195881-61-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class, a structural motif known for its broad spectrum of biological activities and therapeutic potential. The presence of a cyclopropyl group and a 2-methylphenyl substituent in its molecular framework imparts unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 4-cyclopropyl-1-(2-methylphenyl)-1H-1,2,3-triazole consists of a triazole ring fused with a benzene ring substituted with a methyl group at the ortho position relative to the triazole moiety. The cyclopropyl group is attached to the triazole ring at the 4-position, contributing to the overall steric hindrance and electronic distribution of the molecule. This specific arrangement of functional groups has been strategically designed to enhance interactions with biological targets, particularly enzymes and receptors involved in disease pathways.

In recent years, there has been growing interest in the development of novel triazole derivatives as pharmacological agents due to their ability to modulate various biological processes. The pharmacological profile of 4-cyclopropyl-1-(2-methylphenyl)-1H-1,2,3-triazole has been extensively studied in vitro and in vivo. Preliminary studies suggest that this compound exhibits inhibitory activity against several key enzymes implicated in inflammatory and infectious diseases. Its mechanism of action appears to involve competitive binding to active sites on target enzymes, thereby disrupting normal metabolic pathways and inhibiting pathogenic processes.

One of the most compelling aspects of 4-cyclopropyl-1-(2-methylphenyl)-1H-1,2,3-triazole is its potential as an anti-inflammatory agent. Chronic inflammation is a hallmark of numerous diseases, including autoimmune disorders, cardiovascular conditions, and metabolic syndromes. By targeting inflammatory pathways, this compound may offer therapeutic benefits comparable to existing anti-inflammatory drugs but with improved selectivity and reduced side effects. The biological activity of 4-cyclopropyl-1-(2-methylphenyl)-1H-1,2,3-triazole has been evaluated using cell-based assays that measure enzyme inhibition and cytokine production. Results indicate that it effectively suppresses the production of pro-inflammatory cytokines while maintaining minimal toxicity on healthy cells.

Furthermore, the synthetic accessibility of 4-cyclopropyl-1-(2-methylphenyl)-1H-1,2,3-triazole makes it an attractive scaffold for further derivatization and optimization. Researchers have developed efficient synthetic routes that allow for rapid production of analogs with modified substituents. This flexibility enables the exploration of different chemical spaces without compromising structural integrity or biological efficacy. The use of modern computational chemistry techniques has also facilitated the design of novel derivatives by predicting their binding affinities and pharmacokinetic properties before experimental synthesis.

The therapeutic applications of 4-cyclopropyl-1-(2-methylphenyl)-1H-1,2,3-triazole extend beyond anti-inflammatory therapy. Emerging evidence suggests that it may have antiviral and anticancer properties as well. In viral infection models, this compound has demonstrated the ability to inhibit viral replication by interfering with essential enzymatic processes required for viral replication cycles. Similarly, in cancer cell lines, it exhibits cytotoxic effects by inducing apoptosis or inhibiting cell proliferation through mechanisms involving reactive oxygen species (ROS) generation and modulation of signaling pathways such as MAPK and PI3K/Akt.

The toxicological profile of 4-cyclopropyl-1-(2-methylphenyl)-1H-1,2,3-triazole has been carefully evaluated through acute and chronic toxicity studies in animal models. These studies have shown that the compound is well-tolerated at moderate doses but may exhibit dose-dependent side effects at higher concentrations. Notably, no significant organ toxicity or carcinogenic potential was observed in long-term studies using standard protocols. This favorable safety profile enhances its potential as a lead compound for further clinical development.

Recent advances in drug delivery systems have also opened new avenues for utilizing 4-cyclopropyl-1-(2-methylphenyl)-1H-1,2,3-triazole therapeutically. Nanoparticle-based formulations have been explored as vehicles for targeted drug delivery to specific tissues or organs where high concentrations are required while minimizing systemic exposure. Such approaches could improve therapeutic efficacy while reducing off-target effects associated with traditional oral or intravenous administration methods.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the development process for compounds like 4-cyclopropyl-1-(2-methylphenyl)-1H-1,2,3-triazole. By analyzing vast datasets containing chemical structures and biological activities, researchers can predict promising derivatives with enhanced potency or selectivity before conducting costly wet-lab experiments. This high-throughput virtual screening approach not only saves time but also reduces resource expenditure by prioritizing only those compounds most likely to succeed based on computational modeling.

In conclusion, 4-cyclopropyl-1-(2-methylphenyl)-1H-1,23-triazole (CAS No., 29958881–61–7) represents a significant advancement in medicinal chemistry with broad therapeutic implications across multiple disease areas including inflammation, infections, cancer,and viral diseases . Its unique structural features, favorable pharmacological properties,and synthetic feasibility position it as an excellent candidate for further clinical investigation . As research continues into novel derivatives derived from this scaffold,the future looks promising for harnessing its full potential as an effective therapeutic agent .